2,5-dimethoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C19H27N3O5S/c1-21-8-4-5-16(21)17(22-9-11-27-12-10-22)14-20-28(23,24)19-13-15(25-2)6-7-18(19)26-3/h4-8,13,17,20H,9-12,14H2,1-3H3
• InChI Key: WGYIYWZKDRILJM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNS(=O)(=O)C2=C(C=CC(=C2)OC)OC)N3CCOCC3
• Molecular Formula: C19H27N3O5S
• Molecular Weight: 409.5 g/mol

Description

2,5-dimethoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H27N3O5S and its molecular weight is 409.5. The purity is usually 95%.
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Scientific Research Applications

Photocatalytic Degradation of Pollutants

Research has explored the photocatalytic degradation of various pollutants, including aromatic and alicyclic compounds, in water using processes like the TiO2-UV process. Such studies highlight the potential of certain chemical compounds to aid in environmental cleanup and pollution control, illustrating the complexity of photocatalytic degradation pathways and the role of reactive species in these processes (Pichat, 1997).

Antimicrobial Agents

The antimicrobial properties of compounds like p-Cymene and their potential in treating communicable diseases have been widely investigated. This includes research into the mechanisms of action of antimicrobial agents and the urgent need for new substances with antimicrobial properties due to the rise of antimicrobial resistance (Marchese et al., 2017).

Sensor Development for Detection of Toxins

Studies have also focused on developing electrochemical sensors for the detection of hazardous substances like paraquat in food samples. This research underscores the importance of sensitivity, selectivity, and the potential for applying advanced materials and modifiers in sensor development to ensure food safety (Laghrib et al., 2020).

Drug Discovery and CNS Acting Drugs

Research into the synthesis and pharmacological application of novel Central Nervous System (CNS) acting drugs has identified functional chemical groups that could serve as lead molecules. This includes the exploration of heterocycles and their potential effects on the CNS, providing a foundation for developing new therapeutic agents (Saganuwan, 2017).